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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

An In-depth Technical Guide to the Physical Properties of 1-Heptanethiol

This technical guide provides a comprehensive overview of the key physical properties of 1-
Heptanethiol, with a specific focus on its boiling and melting points. It is intended for
researchers, scientists, and professionals in drug development who require detailed and
accurate data for their work. This document summarizes quantitative data, outlines
experimental protocols for property determination, and includes visualizations of these
experimental workflows.

Physical and Chemical Properties of 1-Heptanethiol

1-Heptanethiol, also known as heptyl mercaptan, is a colorless liquid with a strong, unpleasant
odor.[1][2] It is a thiol compound with the chemical formula C7H16S.[1][3] This organosulfur
compound is recognized for its utility as a chemical intermediate in the synthesis of fuels, dyes,
and pharmaceuticals.[1]

The following table summarizes the key physical properties of 1-Heptanethiol compiled from
various sources.
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Property Value Source(s)
Boiling Point 173-176 °C at 765 mmHg [415]
173-175 °C at 1013 hPa [6]

177 °C [1]2]

181 °C 3]

351 °F at 760 mmHg

[2]

Melting Point -38 °C [3]
-41.3°C [1]12]

-43°C [416]1[7]

Density 0.84 g/cm? at 20 °C [3]

0.844 g/mL at 25 °C

[4]

0.844 g/cm3 at 20 °C

[6]

0.842 g/mL

[7]

Flash Point

41 °C (closed cup)

[6]

46 °C

[5]16]

115 °F

[4]

Vapor Pressure

1.47 mmHg at 25 °C

[4]

1.5 hPaat 25 °C

[6]

Water Solubility

0.009 g/L

[1](6]

Molecular Weight

132.27 g/mol

[4](8]

Experimental Protocols for Determining Physical

Properties

Accurate determination of boiling and melting points is crucial for the identification and purity

assessment of chemical compounds. The following sections detail standard laboratory
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procedures for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range. Impurities
tend to lower and broaden the melting point range.

Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt):
This is a common and accurate method for determining the melting point of a solid.

o Sample Preparation: A small amount of finely powdered, dry sample is packed into a
capillary tube to a height of about 1-2 mm. The tube is then tapped to ensure the sample is
compact at the sealed end.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Approximate Melting Point Determination: A rapid heating rate (10-20 °C per minute) is
initially used to get an approximate melting range.[9]

e Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
then heated slowly, at a rate of about 2 °C per minute, starting from a temperature 5-10 °C
below the approximate melting point.[9]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For pure compounds, this range is
typically 0.5-1.0 °C.[10]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The normal boiling point is measured at a pressure of 1 atmosphere (760
mmHg).

Thiele Tube Method:
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This micro-method is suitable for small quantities of liquid.

o Sample Preparation: A small amount of the liquid (about 0.5 mL) is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the
open end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil). The sample should be
positioned near the middle of the oil.[11]

o Heating: The side arm of the Thiele tube is gently and continuously heated with a Bunsen
burner.[11] This creates a convection current in the oil, ensuring uniform heating.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a vigorous and continuous stream of
bubbles is observed.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.[11]

Distillation Method:
This method is suitable for larger quantities of liquid and can also be used for purification.

o Apparatus Setup: A distillation apparatus is assembled with a distillation flask, condenser,
and receiving flask. The thermometer is positioned so that the top of the bulb is level with the
bottom of the side arm leading to the condenser.

e Heating: The liquid in the distillation flask is heated to a boil.

o Equilibrium: The heating rate is adjusted to ensure a slow and steady distillation rate. The
thermometer bulb should be constantly bathed in the condensing vapor to ensure a true
equilibrium temperature is measured.[9]

o Data Recording: The temperature at which the liquid is consistently condensing and dripping
into the receiving flask is recorded as the boiling point.
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Visualized Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Melting Point Determination using a Capillary Method.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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